Cas no 2097899-11-9 (4-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-methylbenzene-1-sulfonamide
• CAS No: 2097899-11-9
• MF: C₁₇H₁₆FNO₅S
• MW: 365.376047134399
• CID: 5897395
• PubChem ID: 126850769
• Update Time: 2025-08-05

4-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-methylbenzene-1-sulfonamide
• S-(4-fluoro-2-methylphenyl)-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethane-1-sulfonamido
• F6506-0267
• 4-fluoro-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-2-methylbenzene-1-sulfonamide
• 4-fluoro-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-2-methylbenzenesulfonamide
• AKOS040698633
• 2097899-11-9

• Inchi： 1S/C17H16FNO5S/c1-12-9-14(18)4-5-15(12)25(21,22)19-11-17(20,13-6-8-23-10-13)16-3-2-7-24-16/h2-10,19-20H,11H2,1H3
• InChI Key： LFABILFCXVJCDK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCC(C1=CC=CO1)(C1=COC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 365.07332195g/mol
• Monoisotopic Mass: 365.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Additional information on 4-fluoro-N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-methylbenzene-1-sulfonamide

4-Fluoro-N-[2-(Furan-2-yl)-2-(Furan-3-yl)-2-hydroxyethyl]-2-methylbenzene-1-sulfonamide (CAS No. 2097899-11-9)

The compound 4-fluoro-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-2-methylbenzene-1-sulfonamide, identified by the CAS registry number 2097899-11-9, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The structure of this compound is characterized by a benzene ring substituted with a fluoro group at the para position and a sulfonamide group at the meta position. Additionally, the molecule features a unique side chain containing two furan rings and a hydroxyl group, which contributes to its distinctive chemical properties and biological interactions.

Recent studies have highlighted the importance of furan-containing compounds in drug discovery, particularly due to their ability to modulate various cellular pathways. The presence of two furan rings in this compound suggests potential interactions with specific receptors or enzymes, making it a promising candidate for further exploration in therapeutic applications. The hydroxyl group within the side chain may also play a role in enhancing the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the furan-containing side chain. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the molecule, which is essential for optimizing its pharmacokinetic properties.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects against several key enzymes associated with inflammatory diseases and cancer. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Furthermore, studies using computational modeling techniques have predicted that this compound may bind effectively to targets such as protein kinase inhibitors or nuclear receptors, opening up new avenues for its application in oncology and immunology.

The structural uniqueness of this compound also makes it an attractive candidate for exploring novel drug delivery systems. Its ability to form stable complexes with certain biopolymers or nanoparticles could enhance its efficacy in targeted drug delivery systems. Recent advancements in nanotechnology have enabled researchers to encapsulate such compounds within lipid-based nanoparticles, significantly improving their stability and reducing systemic toxicity.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid hydrolysis, particularly due to the presence of the sulfonamide group. This suggests that it has a relatively low environmental persistence compared to other classes of pharmaceutical compounds.

In conclusion, 4-fluoro-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-2-methylbenzene-1-sulfonamide (CAS No. 2097899-11-9) represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its unique combination of functional groups and pharmacological properties positions it as a valuable tool in both academic research and industrial drug development efforts.